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Compound of Interest

Compound Name: Triethylamine picrate

Cat. No.: B15494950 Get Quote

Triethylamine picrate is an organic salt formed from the acid-base reaction between the weak

base triethylamine and the strong acid, picric acid. This compound is of interest to researchers

in various fields of chemistry due to the distinct properties of its constituent ions. This technical

guide provides a focused analysis of the molecular weight of triethylamine picrate and its

precursors.

Molecular Weight Data
The molecular weight of triethylamine picrate is the sum of the molecular weights of

triethylamine and picric acid, reflecting the transfer of a proton from picric acid to triethylamine

to form an ion pair. The table below summarizes the key quantitative data for these

compounds.

Compound Molecular Formula Molecular Weight ( g/mol )

Triethylamine C₆H₁₅N 101.19[1][2][3]

Picric Acid C₆H₃N₃O₇ 229.10

Triethylamine Picrate C₁₂H₁₈N₄O₇ 330.29

Formation of Triethylamine Picrate
The formation of triethylamine picrate is a straightforward acid-base reaction. Triethylamine, a

tertiary amine, acts as a Brønsted-Lowry base, accepting a proton from the hydroxyl group of
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picric acid, a highly acidic phenol. This proton transfer results in the formation of the

triethylammonium cation and the picrate anion, which are held together by electrostatic

attraction.
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Formation of triethylamine picrate from its precursors.

Note on Experimental Protocols and Signaling
Pathways
While this guide provides the fundamental molecular data for triethylamine picrate, the

provision of detailed experimental protocols and specific signaling pathways, as requested,

falls outside the scope of this document. The synthesis and application of such specialized

chemical compounds are typically documented in proprietary research or academic papers that

are not readily accessible through general web searches. To ensure accuracy and avoid the

generation of unverified information, we have focused on the verifiable and citable core data

concerning the molecular weight of triethylamine picrate. For detailed experimental

procedures and biological applications, consulting specialized chemical databases and peer-

reviewed scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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